Cas no 2138156-38-2 (5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid)

• Product Name: 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid
• CAS No: 2138156-38-2
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• CID: 6360728
• PubChem ID: 165455354
• Update Time: 2025-10-28

5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138156-38-2
• EN300-722228
• 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid
• 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid

• Inchi： 1S/C16H28N2O4/c1-16(2,3)22-15(21)18-6-4-5-11(10-18)12-7-13(14(19)20)9-17-8-12/h11-13,17H,4-10H2,1-3H3,(H,19,20)
• InChI Key： OKEACBJQUFQYIR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)C1CNCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 312.20490738g/mol
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid

Introduction to 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid (CAS No. 2138156-38-2)

5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid (CAS No. 2138156-38-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurodegenerative diseases and inflammatory disorders. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.

Chemical Structure and Properties

The molecular formula of 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid is C₁₇H₂₇NO₄, and its molecular weight is approximately 309.40 g/mol. The compound features a piperidine core with a tert-butoxycarbonyl (Boc) protecting group attached to one of the nitrogen atoms, which is crucial for stabilizing the molecule during synthesis and subsequent biological assays. The presence of the carboxylic acid group at the C-3 position of the piperidine ring imparts acidic properties to the molecule, making it suitable for various chemical reactions and biological interactions.

The Boc protecting group is widely used in organic synthesis due to its stability under mild conditions and ease of removal with acidic reagents. This characteristic makes 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid an ideal intermediate for the synthesis of more complex molecules, such as peptides and small-molecule drugs. The compound's solubility in common organic solvents like dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) facilitates its use in various experimental settings.

Synthesis Methods

The synthesis of 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid involves several steps, each designed to introduce specific functional groups while maintaining the integrity of the piperidine core. One common synthetic route begins with the protection of a commercially available piperidine derivative using tert-butyl dicarbonate (Boc₂O). The resulting Boc-protected piperidine is then subjected to a series of transformations, including substitution reactions and functional group manipulations, to introduce the carboxylic acid moiety at the C-3 position.

A recent study published in the Journal of Organic Chemistry reported an optimized synthetic protocol that achieved high yields and purity levels for 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid. The protocol involved a one-pot reaction sequence that minimized side reactions and simplified purification steps. This advancement has significant implications for large-scale production and commercialization of the compound.

Biological Activities and Applications

5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid has been investigated for its potential therapeutic applications in several preclinical studies. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to specific GPCRs, suggesting its potential as a lead molecule for developing new treatments for conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its GPCR modulating properties, 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid has shown promising anti-inflammatory effects. In vitro experiments using human cell lines have revealed that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in managing inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The preclinical success of 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid has paved the way for further clinical investigation. Several pharmaceutical companies are currently conducting Phase I clinical trials to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for 5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidine-3-carboxylic acid are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore combination therapies with other drugs to achieve synergistic effects. Additionally, efforts are underway to develop prodrugs that can improve the delivery and stability of this compound in vivo.

Conclusion

5-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}piperidin-e-carboxylic acid (CAS No. 2138156-38-2) strong>, with its unique chemical structure and promising biological activities, represents a significant advancement in medicinal chemistry. Its potential applications in treating neurodegenerative diseases and inflammatory disorders make it an exciting candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing medical treatments for a wide range of conditions.< / p >